4-Chloro-4'-phenyl benzophenone

• Molecular Formula: C19H13ClO
• Molecular Weight: 292.8 g/mol
• IUPAC Name: (4-chlorophenyl)-(4-phenylphenyl)methanone
• InChI: InChI=1S/C19H13ClO/c20-18-12-10-17(11-13-18)19(21)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H
• InChI Key: NDHVDBZPPYNLDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)Cl

Description

4-Chloro-4'-phenyl benzophenone is a benzophenone derivative characterized by a chloro substituent at the 4-position and a phenyl group at the 4'-position of the benzophenone core. Benzophenones are widely used in pharmaceuticals, polymers, and materials science due to their UV stability, reactivity, and ability to act as photoinitiators or intermediates .

Comparison with Similar Compounds

4-Chloro-4'-hydroxybenzophenone (CAS 42019-78-3)

• Structure : Chloro (4-position) and hydroxyl (4'-position).
• Properties: Melting point 177–182°C, ≥99% purity (HPLC), used as an intermediate for fenofibrate (antihyperlipoproteinemic drug) .
• Comparison: The hydroxyl group enhances reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura), enabling its use in synthesizing triflate derivatives for pharmaceuticals . In contrast, the phenyl group in 4-chloro-4'-phenyl benzophenone likely reduces polarity, affecting solubility and synthetic utility.

4-Chloro-4'-isopropoxybenzophenone

• Structure : Chloro (4-position) and isopropoxy (4'-position).
• Properties: A photodegradation product of fenofibric acid, formed via UVA-induced decarboxylation. Exhibits reduced polarity compared to hydroxylated derivatives .

4-Chloro-4'-methoxybenzophenone

• Structure : Chloro (4-position) and methoxy (4'-position).
• Properties : Synthesized via Friedel-Crafts acylation (64% yield), characterized by NMR and IR .
• Comparison : Methoxy groups improve solubility in organic solvents, making this derivative more suitable for synthetic chemistry than the phenyl analogue.

Halogen-Substituted Analogues

4-Chloro-4'-fluorobenzophenone (CAS 2069-48-9)

• Structure : Chloro (4-position) and fluoro (4'-position).
• Properties : Molecular weight 234.65, LogP 3.71, used in materials science .

4-Bromo-4'-methoxybenzophenone (CAS 54118-75-1)

• Structure : Bromo (4-position) and methoxy (4'-position).
• Properties : Higher molecular weight (307.15 vs. ~234 for chloro-fluoro) due to bromine substitution. Used in photoelectric materials .
• Comparison : Bromine’s larger atomic radius may increase photodegradation resistance but could raise toxicity concerns .

4-Chloro-4’-propyleneimine carbonyl benzophenone (ClPCB)

• Structure : Chloro (4-position) and propyleneimine carbonyl (4'-position).
• Properties : Used in UV-curable acrylic adhesives. Reduces tack while maintaining peel adhesion (optimal at 0.5 wt%) .
• Comparison : The propyleneimine group introduces crosslinking capability, which the phenyl-substituted analogue lacks.

Antifungal Derivatives

• 2,6-Dichlorophenyl 4-chlorobenzoate : Exhibits antifungal activity, attributed to dual chloro substituents enhancing electrophilic interactions .
• 4'-Chloro-2-hydroxy-4-methoxybenzophenone (CAS 85-28-9): Hydroxy and methoxy groups improve solubility and binding affinity in medicinal applications .
• Comparison: The phenyl group in 4-chloro-4'-phenyl benzophenone may reduce bioavailability compared to hydroxyl/methoxy analogues.

Ebastine Intermediate: 4′-tert-Butyl-4-chlorobutyrophenone

• Structure : Chloro (4-position) and tert-butyl (4'-position).
• Properties : Bulky tert-butyl group enhances steric effects, critical for antihistamine synthesis .
• Comparison : Phenyl substitution may offer different steric profiles, influencing drug-receptor interactions.

Preparation Methods

Ruthenium-Catalyzed Aldehyde–Boronic Acid Coupling

The ruthenium-mediated cross-coupling of 4-chlorobenzaldehyde and phenylboronic acid represents a state-of-the-art approach for synthesizing 4-chloro-4'-phenyl benzophenone. As detailed in a 2016 protocol, this method employs Ru(C13H10Cl2N2O2) with tri-tert-butylphosphonium tetrafluoroborate as a ligand, achieving quantitative yields under biphasic toluene/water conditions at 100°C. Key advantages include:

• Ambient pressure compatibility : Eliminating the need for inert atmospheres.

• Ligand acceleration : Tri-tert-butylphosphonium enhances catalytic turnover by stabilizing the Ru center during oxidative addition.

• Solvent flexibility : The toluene/water system (9:1 ratio) facilitates efficient phase separation during workup, reducing emulsion formation.

A representative procedure involves charging a ruthenium catalyst (5 mol%), K3PO4 (1.0 mmol), phenylboronic acid (1.25 mmol), and 4-chlorobenzaldehyde (0.5 mmol) in toluene/water (2.0 mL/0.2 mL) at 100°C for 24 hours. Post-reaction extraction with diethyl ether and hexane recrystallization delivers the product in 100% yield.

Comparative Analysis of Transition Metal Catalysts

While ruthenium dominates recent literature, earlier studies explored palladium and nickel complexes. However, these systems suffer from:

• Lower functional group tolerance : Pd(0) catalysts deactivate in the presence of acidic protons from the chloro substituent.

• Higher costs : Nickel requires stringent anhydrous conditions, increasing operational complexity.

The Ru-based protocol’s superiority lies in its compatibility with protic solvents and atmospheric conditions, making it ideal for kilo-scale production.

Friedel-Crafts Acylation: Traditional Approaches and Modern Innovations

AlCl3-Catalyzed Benzoylation of Benzene Derivatives

The Friedel-Crafts acylation of chlorobenzene derivatives with benzoyl chlorides remains a cornerstone for 4-chloro-4'-phenyl benzophenone synthesis. A 2025 patent (CN106278842A) details the reaction of 4-chlorobenzoyl chloride with toluene using AlCl3-IL-SiO2@γ-Fe2O3 (20 mol%), a magnetically separable catalyst, in dichloromethane at 60–120°C. Key findings include:

• Temperature dependence : Optimal yields (94.2%) occur at 90°C, beyond which decomposition dominates.

• Catalyst recyclability : The γ-Fe2O3 core enables magnetic recovery, with ≤5% activity loss over 10 cycles.

• **Solvent impact

Q & A

Q. What strategies address contradictions in reported reaction yields for 4-Chloro-4'-phenyl benzophenone synthesis across literature sources?

• Methodology : Meta-analysis of published protocols identifies critical variables (e.g., solvent purity, catalyst aging). Reproducibility studies under controlled conditions (e.g., inert atmosphere, standardized reagents) resolve discrepancies. Statistical tools (e.g., ANOVA) quantify the impact of variables like temperature gradients .